3-Amino-1-(2-aminoethyl)urea

• IUPAC Name: 1-amino-3-(2-aminoethyl)urea
• InChI: InChI=1S/C3H10N4O/c4-1-2-6-3(8)7-5/h1-2,4-5H2,(H2,6,7,8)
• InChI Key: DBAVTNQTYPYBHJ-UHFFFAOYSA-N
• Canonical SMILES: C(CNC(=O)NN)N
• Molecular Formula: C3H10N4O
• Molecular Weight: 118.14 g/mol

Description

Contextual Significance of Urea (B33335) and Aminoethyl Functionalities in Chemical Systems

The urea moiety, characterized by a carbonyl group flanked by two amino groups, is a cornerstone of both biological and synthetic chemistry. Its ability to act as both a hydrogen bond donor and acceptor makes it a valuable functional group for creating specific and stable interactions with biological targets like proteins and enzymes. This capacity is frequently exploited in medicinal chemistry to enhance the potency, selectivity, and pharmacokinetic properties of drug candidates. Furthermore, the urea group can improve aqueous solubility, a critical factor in drug design.

Complementing the urea group, the aminoethyl functionality (-CH₂CH₂NH₂) serves as a common and flexible linker in the design of complex molecules. It provides a primary amine group, which is basic and can be readily modified or used to form salts, enhancing solubility and utility in various chemical applications. chemspider.com The aminoethyl group is a versatile building block in organic synthesis, contributing to the construction of everything from pharmaceutical agents to specialized polymers and ligands for metal complexes. mdpi.comgoogle.com

Overview of Structural Motifs within the 3-Amino-1-(2-aminoethyl)urea Family and Related Aminoethyl Urea Compounds

The compound of interest, 3-Amino-1-(2-aminoethyl)urea , is identified by the CAS number 27327-74-8. bldpharm.com Its systematic IUPAC name is N-(2-aminoethyl)hydrazinecarboxamide . sigmaaldrich.com This name reveals a crucial structural detail: the core of the molecule is not a simple urea but a hydrazinecarboxamide (also known as a carbohydrazide). sigmaaldrich.comchemeo.com This means the structure is H₂N-CH₂CH₂-NH-C(=O)-NH-NH₂, featuring a hydrazine (B178648) moiety (-NH-NH₂) attached to the carbonyl group. Carbohydrazides and their derivatives are recognized as important pharmacophores and are investigated for a range of biological activities. ajgreenchem.comajgreenchem.comnih.gov

The family of aminoethyl ureas is structurally diverse. The defining feature is the presence of at least one aminoethyl group attached to a urea or a related core structure. The structural variations within this family can be broadly categorized:

Simple Aminoethyl Ureas: These compounds, such as 1-(2-Aminoethyl)urea, feature a single aminoethyl chain attached to a urea core. nih.gov

Substituted Aminoethyl Ureas: This is a broad category where other groups are attached to the urea nitrogen atoms. Examples include 3-(2-Aminoethyl)-1,1-dimethylurea and 1-(2-Aminoethyl)-3-phenylurea.

Bis(aminoethyl) Ureas: These molecules contain two aminoethyl groups, for example, 1,3-Bis(2-aminoethyl)urea.

Tripodal Scaffolds: A significant motif involves using tris(2-aminoethyl)amine (B1216632) (often abbreviated as 'tren') as a base. Functionalizing the three primary amines of tren with urea groups creates tripodal receptors capable of encapsulating anions through hydrogen bonding. consensus.app

Hydrazinecarboxamide Derivatives: This is the category to which 3-Amino-1-(2-aminoethyl)urea belongs. The defining feature is the carbohydrazide (B1668358) core, which differentiates it from true urea derivatives. Other examples include N-(2-(Dimethylamino)ethyl)hydrazinecarboxamide. bldpharm.com

The table below provides a comparison of these structural motifs.

Structural Motif	Core Structure	Key Features	Example Compound
Hydrazinecarboxamide	Hydrazinecarboxamide	Contains a C(=O)-NH-NH₂ group.	3-Amino-1-(2-aminoethyl)urea
Simple Aminoethyl Urea	Urea	A single aminoethyl group on a urea core.	1-(2-Aminoethyl)urea
Tripodal Urea Receptor	Tris(2-aminoethyl)amine	Three urea-containing arms on a central nitrogen.	tris([(4-chlorophenyl)amino]ethyl)-urea consensus.app
Cyclic Urea	Imidazolidinone	The urea nitrogen atoms are part of a ring structure.	1-(2-Aminoethyl)-2-imidazolidinone

This structural diversity allows for the fine-tuning of chemical properties and has led to the synthesis of a wide array of compounds with potential applications in materials science and medicinal chemistry. mdpi.comresearchgate.net

Synthetic Methodologies for 3 Amino 1 2 Aminoethyl Urea and Analogues

Direct Synthesis Routes and Optimization Studies

Direct synthesis methods provide the most straightforward pathways to aminoethyl urea (B33335) derivatives. These routes often involve the formation of the ureido (-NH-CO-NH-) core by reacting amine precursors with urea or its equivalents, or by modifying existing molecules to introduce the required aminoethyl groups.

Amine-Urea Transamidation Approaches for Ureido Functionalization

The transamidation reaction between an amine and urea represents a viable and increasingly studied method for creating ureido-functionalized compounds. nih.govmdpi.com This approach is valued as a greener and safer alternative to methods involving toxic isocyanates. mdpi.com In this process, urea serves as a low-cost, non-toxic, and biocompatible reagent to graft ureido groups onto various amine substrates, including primary and secondary amines. nih.govgrafiati.com

Research indicates that high conversion rates can be achieved at moderate temperatures, typically below 100°C, in aqueous media. nih.govgrafiati.com The reaction mechanism is believed to proceed through the in-situ generation of a reactive isocyanic acid intermediate from urea, which then reacts with the amine. nih.gov While the presence of water can modestly increase reaction rates, the full conversion is also possible in neat alcohol. nih.govgrafiati.com Optimization studies show that an excess of urea is necessary for practical reaction rates. nih.gov Near-complete conversion of amines can be obtained within 10 hours at 90°C or 24 hours at 80°C. nih.govgrafiati.com

Table 1: Amine-Urea Transamidation Reaction Conditions

Parameter	Value	Source(s)
Reagent	Urea	nih.govmdpi.com
Substrates	Primary & Secondary Amines, Amino Acids	nih.govgrafiati.com
Temperature	80-90 °C	nih.govgrafiati.com
Time for Full Conversion	~10 hours (at 90°C), ~24 hours (at 80°C)	nih.govgrafiati.com
Key Condition	Excess urea required	nih.gov
Mechanism	In-situ generation of isocyanic acid	nih.gov

Condensation Reactions Involving Amines and Urea/Isocyanates

The condensation of amines with isocyanates is a traditional and highly efficient method for synthesizing urea derivatives. nih.gov This reaction is often rapid and proceeds readily at room temperature. rsc.org The general approach involves reacting an amine-containing molecule with an isocyanate to form the N,N'-substituted urea linkage. ijrpc.com For instance, three-branched ureas can be synthesized by reacting tris(2-aminoethyl)amine (B1216632) with an appropriate isocyanate in a solvent like dichloromethane (B109758) (CH₂Cl₂). rsc.org

Due to the hazardous nature of many reagents, safer alternatives to phosgene (B1210022) for generating the isocyanate intermediate in situ have been developed. nih.gov These include N,N'-Carbonyldiimidazole (CDI) and triphosgene. nih.govgoogle.com Another strategy involves a one-pot, two-step process where an alkyl halide is converted to an azide, which then undergoes a Staudinger–aza-Wittig reaction in the presence of carbon dioxide to form the isocyanate, followed by the addition of an amine to yield the final urea derivative. beilstein-journals.org This microwave-assisted protocol has proven versatile for producing a range of disubstituted ureas in high yields. beilstein-journals.org

Table 2: Synthesis of N,N'-Disubstituted Ureas via Isocyanate Pathway

Starting Materials	Method	Key Features	Source(s)
Alkyl Halide, Amine, CO₂	One-pot, two-step microwave-assisted Staudinger–aza-Wittig reaction	High efficiency for primary and secondary azides; high yield and purity.	beilstein-journals.org
Tris(2-aminoethyl)amine, Isocyanate	Direct condensation	Simple, room temperature reaction; produces three-branched ureas.	rsc.org
Amine, Phosgene (or equivalent like CDI)	Isocyanate intermediate formation	Traditional method; CDI offers a safer alternative.	nih.govgoogle.com
Primary Amides, Ammonia (B1221849) Source	Hofmann rearrangement	In-situ generation of isocyanate intermediate.	organic-chemistry.org

Reduction Strategies for Precursor Compounds (e.g., 1,3-Bis(2-chloroethyl)urea to 1,3-Bis(2-aminoethyl)urea)

Reduction strategies offer an alternative pathway where a precursor molecule is chemically reduced to yield the desired aminoethyl urea. A key example of this approach is the conversion of 1,3-Bis(2-chloroethyl)urea to 1,3-Bis(2-aminoethyl)urea. In this reaction, the chlorine atoms on the ethyl side chains are substituted or reduced to form the primary amine groups.

Another documented reduction strategy involves the hydrogenation of a cyano group to an amine. For example, N-[3-(2-aminoethyl)-1H-indol-5-yl]urea has been synthesized by the reduction of N-(3-cyanomethyl-1H-indol-5-yl)urea. prepchem.com This reaction was carried out using Raney Nickel (RaNi) as a catalyst in ethanol (B145695) saturated with ammonia under hydrogen pressure. prepchem.com This demonstrates the utility of reducing nitrile precursors to obtain the target aminoethyl functionality on a pre-formed urea structure.

Multicomponent Reaction Strategies Incorporating Urea and Aminoethyl Moieties

Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a product containing the essential parts of all starting materials, are powerful tools in organic synthesis. researchgate.net Several MCRs, such as the Biginelli and Mannich reactions, can incorporate urea or thiourea (B124793) as a key building block. nih.govbeilstein-journals.org

The Biginelli reaction, for instance, is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (or thiourea) to produce dihydropyrimidinones. nih.govbeilstein-journals.org While not directly forming 3-Amino-1-(2-aminoethyl)urea, these reactions showcase how the urea moiety can be integrated into complex heterocyclic structures in a single step. researchgate.net Similarly, the Mannich reaction involves the aminoalkylation of an acidic proton located on a carbonyl compound with formaldehyde (B43269) and an amine, and variants using urea have been developed. nih.gov These strategies highlight the potential for designing novel MCRs that could incorporate an aminoethyl fragment, an aldehyde, and urea to construct complex urea derivatives efficiently. rsc.org

Green Chemistry Approaches in Synthesis of Aminoethyl Urea Derivatives

A significant trend in chemical synthesis is the adoption of green chemistry principles to reduce environmental impact. For urea derivatives, this often involves avoiding toxic reagents and solvents and utilizing renewable feedstocks. nih.gov

A prominent green method is the direct synthesis of ureas from amines and carbon dioxide (CO₂), which serves as an abundant, renewable, and non-toxic C1 source. rsc.orgpsu.edu Studies have shown that urea derivatives can be obtained in good yields by reacting primary aliphatic amines with CO₂ in the absence of any catalysts, organic solvents, or other additives. rsc.orgpsu.edu The reaction proceeds through the formation of an alkyl ammonium (B1175870) alkyl carbamate (B1207046) intermediate, followed by dehydration. psu.edu

Furthermore, the use of urea itself in transamidation reactions is considered a green approach. mdpi.com Compared to the traditional isocyanate-based routes, which involve highly toxic and hazardous materials like phosgene, using urea is inherently safer and more environmentally benign. mdpi.comnih.gov These reactions can often be performed in water or neat alcohol, further enhancing their green credentials. nih.govgrafiati.com

Targeted Synthesis of Monosubstituted (e.g., N-(2-Aminoethyl)urea) and Disubstituted Urea Derivatives

The controlled synthesis of urea derivatives with specific substitution patterns is crucial for various applications. Methods have been developed to selectively produce monosubstituted ureas like N-(2-Aminoethyl)urea, as well as symmetrically and asymmetrically disubstituted ureas. mdpi.comresearchgate.netrsc.org

The synthesis of N-(2-Aminoethyl)urea, a monosubstituted derivative, can be achieved through carefully controlled reactions. chemicalbook.com For disubstituted ureas, the reaction of an isocyanate with an amine is a common and controllable method. ijrpc.com For example, a series of N,N'-disubstituted urea derivatives bearing a sulfonamide moiety were synthesized via nucleophilic addition of isocyanate derivatives to sulfonamides. ijrpc.com

Controlling the stoichiometry and reaction conditions is key to achieving the desired substitution. For instance, reacting 1,4-diaminobutane (B46682) with 1.1 equivalents of an isocyanate can yield an asymmetrical monosubstituted product, while using 2.1 equivalents leads to the symmetrical disubstituted urea. rsc.org Similarly, processes for producing cyclic urea derivatives, such as 1-(2-aminoethyl)-2-imidazolidinone from diethylenetriamine (B155796) (DETA) and urea, have been optimized to control the formation of impurities by carefully managing the temperature and reactant ratios. google.com

Table 3: Examples of Synthesized Urea Derivatives

Compound Type	Example Compound(s)	Synthetic Approach	Source(s)
Monosubstituted	N-(2-Aminoethyl)urea	Targeted synthesis	chemicalbook.com
Disubstituted (Symmetrical)	1,3-Bis(2-chloroethyl)urea	Reaction of 2-chloroethanamine with CDI	google.com
Disubstituted (Asymmetrical)	N,N'-disubstituted ureas with sulfonamide moiety	Nucleophilic addition of isocyanates to sulfonamides	ijrpc.com
Multi-branched	Tris(2-aminoethyl)amine-based ureas	Reaction of a polyamine with an isocyanate	rsc.org
Cyclic	1-(2-Aminoethyl)-2-imidazolidinone	Reaction of DETA with urea	google.com

Reaction Mechanisms and Kinetic Studies in Aminoethyl Urea Chemistry

Mechanistic Pathways of Urea (B33335) Linkage Formation

The formation of the ureido (-NH-CO-NH-) linkage, a cornerstone of aminoethyl urea chemistry, typically proceeds through the reaction of an amine with a carbonyl source. When urea itself is used as the reagent to functionalize an amine, the reaction can follow two primary mechanistic pathways, particularly in aqueous media at elevated temperatures (e.g., 80°C). mdpi.com

The reaction of a diamine, such as hexamethylenediamine, with urea demonstrates the stepwise nature of the functionalization. Initially, one primary amine reacts to yield an (aminoalkyl)urea. Subsequently, the remaining free amino group can react with a second urea molecule to form a diurea product. mdpi.com This stepwise process is analogous to the formation of 3-Amino-1-(2-aminoethyl)urea from diethylenetriamine (B155796) and a urea source.

Role of Amine Groups in Reaction Catalysis and Intermediate Stabilization

The amine groups present in aminoethyl urea precursors and derivatives are not merely reactants but also play crucial roles in catalysis and the stabilization of reaction intermediates. Amine groups are known to be the active sites in various base-catalyzed reactions, such as the Knoevenagel condensation. mdpi.com Research has shown that catalysts with a higher density of amine groups, such as those modified with diamines or tris(2-aminoethyl)amine (B1216632) (TAEA), exhibit enhanced catalytic activity. mdpi.com This principle extends to urea formation, where the basicity of the amine groups can facilitate necessary proton transfer steps.

In the context of urea synthesis, the amine group acts as the primary nucleophile attacking the carbonyl source. Furthermore, in reactions involving metal-based catalysts that mimic urease activity, amine-containing ligands coordinate with the metal center. researchgate.net This coordination can activate the urea molecule, increasing its acidity and facilitating deprotonation, which is a key step in the reaction mechanism. researchgate.net

Amine groups also contribute to the stabilization of intermediates and transition states through hydrogen bonding. beilstein-journals.org The hydrogen atoms on a protonated amine can form strong hydrogen bonds with electronegative atoms like oxygen or nitrogen in reaction intermediates. beilstein-journals.org This interaction can lower the activation energy of the reaction. In the synthesis of modified oligonucleotides, the introduction of an amino group into the N-substituents of a urea linkage was found to stabilize the resulting molecular structures. mdpi.com This stabilizing effect is critical in directing the reaction pathway and influencing the final product distribution.

Kinetic Investigations of Ureido Functionalization Processes

Kinetic studies of the ureido functionalization of amines with urea reveal a strong dependence on reaction conditions, particularly temperature and reagent concentration. mdpi.comnih.gov The conversion of amines to their corresponding ureido derivatives is markedly slow at low temperatures but accelerates significantly at temperatures of 80°C and above. mdpi.com At 80°C, near-complete conversion of a primary amine can be achieved within 24-48 hours, while at 90°C, this can be reduced to approximately 10 hours. mdpi.comnih.gov

Table 1: Effect of Temperature and Reagent Ratio on Ureido Functionalization Data derived from studies on the reaction of ethanolamine (B43304) with urea in an aqueous solution. mdpi.com

Parameter	Value	Reaction Time (h)	Conversion (%)
Temperature	60°C	48	~40
70°C	48	~80
80°C	48	>99
90°C	24	>99
Urea/Amine Ratio	1:1	48	~60
2:1	48	~80
4:1	48	~95
6:1	48	>99

Intramolecular vs. Intermolecular Reactions in Aminoethyl Urea Derivative Formation

When forming derivatives from multifunctional precursors like those for 3-Amino-1-(2-aminoethyl)urea, a competition between intramolecular and intermolecular reactions often dictates the final product structure. These pathways lead to either cyclic or linear/polymeric compounds, respectively. google.comgoogle.comresearchgate.net

Intramolecular reactions occur when reactive functional groups within the same molecule react with each other. google.comgoogle.com For an aminoethyl urea precursor, this would typically involve the nucleophilic attack of a terminal amine group onto an activated carbonyl (e.g., carbamate (B1207046) or isocyanate) moiety within the same molecule, leading to the formation of a cyclic urea derivative, such as an imidazolidin-2-one. researchgate.netmdpi.com Such cyclization reactions are kinetically favored when they lead to the formation of stable five- or six-membered rings. The reaction is often carried out under dilute conditions to minimize intermolecular interactions. google.com

Intermolecular reactions involve the reaction between two or more separate molecules. google.comgoogle.com In this case, the amine group of one molecule reacts with the activated carbonyl group of another molecule. This process leads to the formation of dimers, oligomers, or polymers. google.com High concentrations of the reactants typically favor intermolecular pathways. For example, the reaction between a 1,2-diamine and a carbonylating agent can proceed via a sequential intermolecular/intramolecular mechanism, where an initial intermolecular reaction forms a linear intermediate that subsequently cyclizes. mdpi.com

The choice between these two pathways can be controlled by reaction conditions. The synthesis of cyclic ureas often involves a specific cyclization step, which may require the addition of a base to deprotonate a protonated amine, rendering it nucleophilic and ready for an intramolecular attack. google.comgoogle.com Conversely, forcing conditions with high concentrations can be used to promote the formation of linear polyureas.

Derivatives, Analogues, and Advanced Functionalization Strategies

Synthesis of Complex Polyamine-Urea Structures

The synthesis of complex structures derived from the aminoethyl urea (B33335) core often involves extending the polyamine chain or creating branched architectures. A key strategy for achieving this is the reaction between polyamines and urea, which can lead to the formation of hyperbranched polymers. researchgate.netresearchgate.net This process typically occurs through a deamination polycondensation reaction at elevated temperatures. mdpi.com

The reaction of amines and polyamines with urea is a well-established method for forming new C-N bonds and building larger molecules. researchgate.net For instance, hyperbranched polyurea has been synthesized by reacting a polyamine with urea in a solvent-free process. mdpi.com This approach can be conceptualized starting from a simple aminoethyl urea unit, where the terminal primary amine and the internal secondary amine can react with additional urea molecules or other electrophiles to extend the structure. The reaction of tris(2-aminoethyl)amine (B1216632) with urea, for example, is known to produce hyperbranched polymers through an amine-amido deamination process.

One specific example is the synthesis of a ureido hyperbranched polymer (UPA6N), which starts with the synthesis of a polyamine (PA6N) from triethylenetetramine (B94423) and methyl acrylate, followed by reaction with ethylenediamine. mdpi.com The resulting polyamine is then reacted with urea through deamination polycondensation to yield the final hyperbranched structure. mdpi.com This demonstrates a viable pathway to creating complex, high-molecular-weight polyamine-urea structures from simple, readily available precursors.

Table 1: Synthesis Strategies for Complex Polyamine-Urea Structures

Strategy	Reactants	Key Reaction Type	Resulting Structure
Hyperbranched Polymer Synthesis	Polyamine (e.g., Triethylenetetramine), Urea	Deamination Polycondensation	Hyperbranched Polyurea mdpi.com
Chain Extension	Aminoethyl Urea Analogue, Additional Urea/Amine	Condensation	Extended Polyamine-Urea Chain
Michael Addition/Condensation	Triethylenetetramine, Methyl Acrylate, Ethylenediamine, Urea	Michael Addition, Nucleophilic Substitution, Polycondensation	Ureido Hyperbranched Polymer (UPA6N) mdpi.com

Functionalization at Nitrogen and Carbon Centers of the Urea Moiety

The nitrogen and carbon atoms of the urea group in 3-amino-1-(2-aminoethyl)urea are key sites for functionalization. These modifications can alter the compound's chemical properties, such as basicity, hydrogen bonding capability, and reactivity.

A primary method for functionalizing the nitrogen centers is through transamidation with urea itself, a process known as ureido functionalization. mdpi.com This reaction allows for the grafting of additional ureido groups (R-NH-CO-NH2) onto the primary and secondary amines of the aminoethyl urea scaffold. mdpi.com The reaction can be carried out in aqueous media at moderately elevated temperatures (e.g., 80-90 °C) and typically requires an excess of urea to proceed at a practical rate. researchgate.netmdpi.com This method provides a pathway to create poly-urea functionalized molecules.

The classical approach to forming urea derivatives involves the reaction of an amine with an isocyanate. nih.gov This can be applied to functionalize the amino groups of the core structure. For example, reacting the terminal primary amine of 3-amino-1-(2-aminoethyl)urea with a monoisocyanate (R-NCO) would yield an N,N'-disubstituted urea, effectively capping that end of the molecule. Further reaction at the other nitrogen centers is also possible, leading to trisubstituted or more complex urea derivatives. nih.gov

Functionalization can also be directed at the carbonyl carbon of the urea moiety, although this is less common. Intramolecular transamidation in bicyclic ureas has been studied, indicating the potential for the carbonyl group to participate in rearrangement reactions under specific conditions, such as changes in pD. unh.edu While direct modification of the carbonyl is challenging, its electronic properties influence the reactivity of the adjacent nitrogen atoms.

Table 2: Key Functionalization Reactions of the Aminoethyl Urea Moiety

Reaction Site	Reaction Type	Reagents	Product Type
Nitrogen Centers (Primary/Secondary Amines)	Ureido Functionalization (Transamidation)	Excess Urea	Poly-ureido functionalized derivative mdpi.com
Nitrogen Centers (Primary/Secondary Amines)	Urea Formation	Isocyanate (R-NCO)	N,N'- or N,N,N'-substituted urea derivative nih.gov
Urea Moiety (Intramolecular)	Transamidation	(Requires specific bicyclic structure)	Rearranged urea/guanidinium salt unh.edu

Incorporation of the Aminoethyl Urea Scaffold into Larger Architectures (e.g., Polyurethane-Ureas)

The aminoethyl urea structure is a valuable component for constructing larger polymeric architectures, most notably poly(urethane-urea)s (PUUs). mdpi.com These polymers combine the urethane (B1682113) linkage (-NHCOO-), formed from an isocyanate and an alcohol, with the urea linkage (-NHCONH-), formed from an isocyanate and an amine. mdpi.com The presence of both groups allows for extensive hydrogen bonding, leading to materials with unique thermal and mechanical properties. mdpi.com

The synthesis of PUUs generally involves a two-step process. First, a diisocyanate is reacted with a polyol (typically a long-chain diol like poly(tetramethylene oxide)) to create an isocyanate-terminated prepolymer. acs.org In the second step, a chain extender, which is often a diamine, is added. mdpi.com The diamine reacts with the terminal isocyanate groups of the prepolymer to form urea linkages, connecting the prepolymer chains into a high-molecular-weight polymer.

Derivatives of aminoethyl urea, or related aminoalkyl structures, can serve as these crucial chain extenders. For example, aminoethyl aminopropyl trimethoxysilane (B1233946) (AEAPS), a molecule with two amine groups and a reactive silane (B1218182) group, has been used as a chain extender in the synthesis of self-cross-linkable PUUs. acs.org The primary and secondary amine groups of AEAPS react with the isocyanate prepolymer to form the urea linkages that constitute the polymer backbone. acs.org Similarly, a molecule like 3-amino-1-(2-aminoethyl)urea could be incorporated into a polymer network, with its two amine groups reacting to extend the polymer chains. Biobased diamines have also been successfully used as chain extenders in poly(ester-urethane-urea) synthesis, highlighting the versatility of this approach. techscience.com

Table 3: Incorporation of Aminoethyl Urea Scaffolds into Poly(urethane-urea)s

Step	Reaction	Reactants	Resulting Linkage/Structure
1. Prepolymer Formation	Polyaddition	Diisocyanate (e.g., MDI), Polyol (e.g., PTMO)	Isocyanate-terminated prepolymer with urethane links acs.org
2. Chain Extension	Polyaddition	Prepolymer, Diamine Chain Extender (e.g., AEAPS)	High-molecular-weight Poly(urethane-urea) with urea links mdpi.comacs.org

Design and Synthesis of Chiral Aminoethyl Urea Systems

Introducing chirality into the aminoethyl urea framework opens possibilities for applications in asymmetric catalysis and molecular recognition. nih.gov The design of such systems typically relies on established methods for synthesizing chiral ureas and their sulphur-containing analogues, thioureas. nih.govbeilstein-journals.org

The most common and direct method for preparing chiral ureas and thioureas is the reaction of a chiral amine with an appropriate isocyanate or isothiocyanate, respectively. nih.gov This strategy ensures that the chirality of the starting amine is transferred to the final product. For example, a chiral thiourea (B124793) organocatalyst can be prepared by reacting a chiral diamine, often derived from natural amino acids, with an isothiocyanate. rsc.org

Several well-developed strategies in organocatalysis can be adapted for this purpose:

Use of Chiral Pool Starting Materials: Chiral amines derived from natural sources, such as amino acids (e.g., L-proline) or alkaloids (e.g., Cinchona alkaloids), can be used as the foundation for building a chiral aminoethyl urea system. nih.govsciforum.net

Bifunctional Catalyst Design: Many highly effective chiral (thio)urea catalysts are bifunctional, containing both a (thio)urea moiety for hydrogen bonding and an amine group (primary, secondary, or tertiary) that can participate in the catalytic cycle, for instance, by forming enamine or iminium ion intermediates. beilstein-journals.org This design principle can be directly applied to the aminoethyl urea scaffold.

For instance, a synthetic route could involve preparing a chiral analogue of diethylenetriamine (B155796) and subsequently reacting it with a carbonyl source to form the chiral urea. Alternatively, a precursor containing the aminoethyl urea backbone could be reacted with a chiral isocyanate. The resulting chiral systems, particularly thiourea derivatives, are known to be powerful hydrogen-bond donors, a property crucial for their role as organocatalysts in a variety of stereoselective reactions. nih.govumich.edu

Table 4: Strategies for the Synthesis of Chiral Aminoethyl Urea Systems

Strategy	Description	Example Starting Materials	Key Feature
Reaction of Chiral Amines with Isocyanates/Isothiocyanates	A chiral amine is reacted with an isocyanate or isothiocyanate to form the corresponding chiral (thio)urea. nih.gov	Chiral diamines, amino acid esters, Cinchona alkaloids. nih.govrsc.org	Direct transfer of chirality from the amine to the final product.
Derivatization of Chiral Pool Amines	Natural and inexpensive chiral compounds are chemically modified to incorporate the urea functionality. sciforum.net	L-proline, D-mannitol. nih.govsciforum.net	Utilizes readily available, enantiopure starting materials.
Asymmetric Synthesis	An achiral precursor is transformed into a chiral product using an asymmetric reaction, such as an asymmetric hydroamination or reductive amination.	N/A	Creation of stereocenters with high enantioselectivity.

Applications in Supramolecular Chemistry and Molecular Recognition

Design and Synthesis of Urea-Based Receptors for Anion Binding

The synthesis of urea-based receptors for anion binding is a well-established field in supramolecular chemistry. Generally, these syntheses involve the reaction of an amine with an isocyanate to form the urea (B33335) functionality. For a receptor based on 3-Amino-1-(2-aminoethyl)urea, one could envision synthetic routes that utilize its primary amino groups to attach it to a larger molecular scaffold, thereby creating a receptor with a specific geometry for anion recognition. However, specific examples of such synthetic procedures and the characterization of the resulting receptors are not documented in the available literature.

Hydrogen Bonding Interactions in Anion Recognition

Urea groups are excellent hydrogen bond donors due to the presence of the polarized N-H protons. In anion recognition, these N-H groups can form strong and directional hydrogen bonds with anionic guest species. The geometry of the urea group allows for a "chelating" or "bite" interaction with anions, which contributes to the stability of the host-guest complex. For a molecule like 3-Amino-1-(2-aminoethyl)urea, the two N-H protons of the urea moiety would be the primary sites for hydrogen bonding with an anion. The additional amino groups could also participate in hydrogen bonding, potentially leading to more complex interaction patterns. Without experimental data, such as NMR titration or X-ray crystallography of anion complexes with this specific compound, any discussion of its hydrogen bonding interactions remains speculative.

Supramolecular Polymer Networks Featuring Urea Hydrogen Bonds

The ability of urea groups to form robust, dimeric hydrogen-bonding motifs is frequently exploited in the design of supramolecular polymers. These materials exhibit interesting properties, such as self-healing and responsiveness to stimuli, due to the reversible nature of the non-covalent interactions. An aminoethyl urea moiety could be incorporated into a polymer backbone to introduce these hydrogen-bonding crosslinks, leading to the formation of a supramolecular polymer network. While the general concept is sound and has been demonstrated with other urea-containing monomers, there are no specific research findings or data on supramolecular polymer networks derived from 3-Amino-1-(2-aminoethyl)urea.

The Role of 3-Amino-1-(2-aminoethyl)urea in the Synthesis of Heterocyclic Compounds

The compound 3-Amino-1-(2-aminoethyl)urea is a versatile precursor in organic synthesis, particularly valued for its role in constructing a variety of heterocyclic systems. Its unique structure, featuring multiple nucleophilic nitrogen atoms within a compact frame—a primary amine, a secondary amine, and a terminal hydrazine (B178648) group attached to a urea backbone—provides multiple reactive sites for cyclization and multicomponent reactions. This allows for the synthesis of diverse and complex molecular architectures, including hydantoins, quinazolinones, and other nitrogen-containing heterocycles.

Applications in Polymer and Materials Science

Aminoethyl Urea (B33335) Moieties as Cross-linking Agents in Polymer Networks

The presence of primary and secondary amine groups, along with the urea moiety, allows molecules like 3-Amino-1-(2-aminoethyl)urea to function as effective cross-linking agents. These agents create chemical bridges between polymer chains, transforming linear or branched polymers into three-dimensional networks with enhanced mechanical strength, thermal stability, and chemical resistance.

Recent advancements have also focused on dynamic covalent networks, where hindered urea bonds can be used as reversible cross-links. These "covalent adaptable networks" (CANs) allow the polymer material to be reprocessed and recycled, as the cross-links can be broken and reformed under external stimuli like heat nih.govresearchgate.net. This approach offers a pathway to more sustainable thermosetting materials.

Key Reactions in Cross-linking Epoxy Resins:

Reactive Group on Aminoethyl Urea	Reaction Type	Resulting Linkage	Effect on Polymer Network
Primary Amine (-NH2)	Nucleophilic Ring Opening	C-N Bond	Covalent Cross-link
Secondary Amine (-NH-)	Nucleophilic Ring Opening	C-N Bond	Covalent Cross-link

Functional Monomers for Polymer Synthesis (e.g., Urea-Based Functional Monomers)

3-Amino-1-(2-aminoethyl)urea can also serve as a functional monomer in the synthesis of various polymers. Its multiple reactive sites enable it to be incorporated into polymer backbones through step-growth polymerization. The urea functionality is present in numerous bioactive compounds and is increasingly used in material science to establish key interactions and fine-tune material properties nih.gov.

The synthesis of polyureas, for instance, typically involves the reaction of a diisocyanate with a diamine. The aminoethyl groups of 3-Amino-1-(2-aminoethyl)urea provide the necessary amine functionality to participate in this type of polymerization. The resulting polyurea would feature pendant amine and urea groups, which can be used for further functionalization or to promote inter-chain hydrogen bonding. This hydrogen bonding is crucial as it creates physical crosslinks, leading to materials that range from soft elastomers to high-modulus thermoplastics mdpi.com.

The traditional synthesis of urea derivatives often involves phosgene (B1210022) or isocyanate intermediates nih.gov. However, there is growing interest in non-isocyanate routes for producing polyureas and other urea-functionalized materials to avoid hazardous reagents nih.gov. In such methods, the urea moiety can be built directly into the polymer structure, making compounds like 3-Amino-1-(2-aminoethyl)urea attractive building blocks.

Integration into Thermoplastic Elastomers and Adhesives

The structural features of 3-Amino-1-(2-aminoethyl)urea are highly beneficial for formulating thermoplastic elastomers (TPEs) and advanced adhesives.

In thermoplastic polyurethane-urea (TPUU) elastomers, polymer chains consist of alternating soft and hard segments. The hard segments, often containing urethane (B1682113) and urea linkages, tend to aggregate into rigid domains through strong hydrogen bonding. These domains act as physical crosslinks at room temperature, giving the material its elastic properties, but can be disrupted by heating, allowing the material to be processed like a thermoplastic researchgate.netnih.govgoogle.com. The incorporation of aminoethyl urea moieties can enhance the hard segment domains, improving the mechanical and thermal properties of the resulting elastomer researchgate.net.

In the realm of adhesives, polyurea and polyurethane-urea systems are known for their fast curing times and strong bonding capabilities specialchem.com. A highly relevant application is seen in the development of wood adhesives using a close structural analog, tris(2-aminoethyl)amine (B1216632), reacted with urea. This reaction forms a hyperbranched polymer that, when copolymerized with condensed tannins, yields a high-strength, formaldehyde-free thermosetting adhesive for particleboard researchgate.netnih.govmdpi.com. The abundance of reactive amine and amide groups contributes to the adhesive's performance researchgate.netnih.gov. This suggests that 3-Amino-1-(2-aminoethyl)urea could be used similarly to create high-performance, eco-friendly adhesives.

Properties Conferred by Aminoethyl Urea Moieties in Adhesives:

Feature	Contribution to Adhesive Performance
Multiple Amine Groups	Fast curing and strong covalent bonding to substrates.
Urea Linkages	Strong hydrogen bonding, enhancing cohesive strength.

Development of Hybrid Materials Incorporating Aminoethyl Urea Functionalized Supports

Hybrid organic-inorganic materials combine the properties of both components to achieve performance unattainable by either alone. Functionalizing inorganic supports, such as silica (B1680970) nanoparticles or metal oxides, with organic molecules like 3-Amino-1-(2-aminoethyl)urea is a common strategy to create these advanced materials nih.gov.

The amine groups of the compound can be grafted onto the surface of silica or other oxide supports, a process known as surface functionalization mdpi.comnih.gov. This is often achieved by first treating the surface with a silane (B1218182) coupling agent, followed by reaction with the aminoethyl urea molecule. The resulting functionalized support possesses reactive amine and urea groups on its surface.

These amino-functionalized hybrid materials have diverse applications. They can be used as:

Adsorbents: The functional groups can chelate heavy metal ions, making them effective for environmental remediation and water treatment chemimpex.com.

Catalyst Supports: The surface groups can anchor catalytic metal complexes, preventing leaching and allowing for catalyst recovery and reuse chemimpex.com.

Polymer Fillers: When incorporated into a polymer matrix, these functionalized nanoparticles can improve the mechanical and thermal properties of the composite material due to strong interfacial bonding between the filler and the polymer researchgate.net.

Research on hybrid materials made with tris(2-aminoethyl)amine on metal oxide supports has demonstrated their effectiveness in catalytic applications, with the performance depending on the nature of the support and the method of amine anchoring researchgate.netnih.gov.

Summary of Hybrid Material Applications:

Application Area	Role of Aminoethyl Urea Functionalization	Example Support Material
Environmental Remediation	Provides binding sites for heavy metals.	Mesoporous Silica mdpi.com
Catalysis	Anchors active catalytic species.	Metal Oxides (MgO, Al2O3) researchgate.netnih.gov

Catalytic Applications of Aminoethyl Urea Systems

Role of Urea (B33335) and Amine Functionalities in Organocatalysis

In the realm of organocatalysis, the urea and amine functionalities are pivotal in activating substrates through non-covalent interactions, primarily hydrogen bonding. Bifunctional catalysts that contain both a hydrogen-bond donor (like urea) and a Lewis base/Brønsted acid (like an amine) can simultaneously activate both the electrophile and the nucleophile in a reaction, leading to enhanced reactivity and stereoselectivity.

The urea moiety, with its two N-H groups, acts as a powerful double hydrogen-bond donor, effectively polarizing and activating electrophilic substrates. This interaction lowers the energy of the transition state, thereby accelerating the reaction. The amine groups, on the other hand, can function as Brønsted bases to deprotonate a pronucleophile, increasing its nucleophilicity, or act as a Lewis base to interact with other components of the reaction. In the context of 3-Amino-1-(2-aminoethyl)urea, the presence of both primary and secondary amines offers multiple sites for such basic activation.

The synergy between the urea and amine groups in a single molecule allows for a concerted activation mechanism, which is a hallmark of efficient bifunctional organocatalysts. Research on similar amine-urea and amine-thiourea catalysts has demonstrated their efficacy in a wide range of asymmetric transformations, including Michael additions, aldol (B89426) reactions, and Mannich reactions. These catalysts are capable of orienting the substrates in a chiral pocket, leading to high levels of enantioselectivity. The development of organocatalysts has significantly advanced the field of chemical synthesis by providing metal-free alternatives for a variety of transformations. rsc.orgrsc.org

Catalyst Type	Reaction	Role of Urea Moiety	Role of Amine Moiety	Representative Substrates
Bifunctional Amine-Thiourea	Asymmetric Michael Addition	Hydrogen-bond activation of the electrophile (e.g., nitroalkene)	Brønsted base activation of the nucleophile (e.g., malonate)	Nitroolefins, α,β-unsaturated ketones
Bifunctional Amine-Urea	Asymmetric Aldol Reaction	Activation of the aldehyde carbonyl group	Enamine formation with a ketone/aldehyde	Aldehydes, Ketones
Guanidine-Bisurea	Enantioselective α-Hydroxylation	Cooperative hydrogen-bonding to the substrate	Brønsted base	Pyranoindolizine derivatives

Ligand Design for Metal Complexes in Catalytic Reactions

The amine and urea functionalities of 3-Amino-1-(2-aminoethyl)urea also make it an attractive candidate for ligand design in transition metal catalysis. The nitrogen and oxygen atoms of the amino and urea groups can act as donor atoms, coordinating to a metal center to form stable chelate complexes. The denticity of the ligand can be modulated depending on the conformation and the nature of the metal ion.

In such metal complexes, the urea moiety can play several roles. It can act as a simple donor ligand, stabilizing the metal center. More interestingly, the N-H groups of the urea can engage in secondary interactions, such as hydrogen bonding with the substrate or other ligands, to influence the stereochemical outcome of the reaction. This is a well-established strategy in the design of chiral ligands for asymmetric catalysis. Furthermore, deprotonation of the urea N-H can lead to the formation of anionic ureido ligands, which can alter the electronic properties of the metal center and its catalytic activity.

The amine groups provide strong coordination sites, and the ethylenediamine-like backbone can form a stable five-membered chelate ring with a metal ion. The combination of a "hard" oxygen donor from the urea and "softer" nitrogen donors from the amines allows for coordination to a variety of transition metals. Metal complexes of ligands containing urea and amine functionalities have been explored for various catalytic applications, including oxidation, reduction, and carbon-carbon bond-forming reactions. The mode of coordination of urea with metal ions is dependent on the nature of the metal; for instance, Pd(II) tends to coordinate to the nitrogen, while Fe(III), Zn(II), and Cu(II) typically coordinate to the oxygen of the urea. rjpbcs.com

Metal Ion	Potential Ligand Coordination	Potential Catalytic Application	Key Ligand Features
Copper(II)	N,N,O-tridentate	Oxidation, Lewis acid catalysis	Formation of stable chelate rings
Nickel(II)	N,N,O-tridentate	Cross-coupling reactions, hydrogenation	Tunable electronic properties
Cobalt(III)	N,N,O-tridentate	Hydrolytic cleavage of amide bonds	Stabilization of higher oxidation states
Rhodium(I)	Bidentate or Tridentate	Hydroformylation, hydrogenation	Hemilabile coordination behavior

Heterogeneous Catalysis with Aminoethyl Urea Modified Supports

Immobilizing catalytically active species onto solid supports is a crucial strategy for developing robust and recyclable heterogeneous catalysts. The bifunctional nature of 3-Amino-1-(2-aminoethyl)urea makes it an excellent candidate for modifying the surface of materials such as silica (B1680970), alumina, or polymers to create solid-supported catalysts.

The amino groups can be used to covalently attach the molecule to a support that has been pre-functionalized with appropriate reactive groups (e.g., chloropropyl or epoxy groups). Once immobilized, the urea and remaining amine functionalities are available to participate in catalysis. This approach allows for the creation of heterogeneous organocatalysts where the active sites are tethered to a solid support, facilitating catalyst separation and reuse.

Support Material	Functionalization Method	Resulting Catalyst Type	Potential Application
Silica Gel (SiO₂)	Grafting via silane (B1218182) coupling agents	Heterogeneous organocatalyst or ligand-supported metal catalyst	Asymmetric synthesis, flow chemistry
Alumina (Al₂O₃)	Direct anchoring	Solid base or acid-base bifunctional catalyst	Condensation reactions, Knoevenagel condensation
Polymeric Resins	Covalent attachment to functionalized polymer	Recyclable organocatalyst or metal scavenger	Fine chemical synthesis, purification
Metal-Organic Frameworks (MOFs)	Post-synthetic modification	Functionalized MOF catalyst	Friedel-Crafts alkylation, gas adsorption

Computational Chemistry and Theoretical Studies

Quantum Chemical Calculations of Molecular Structure and Conformation

Quantum chemical calculations are fundamental in determining the most stable three-dimensional structure and various conformational isomers of a molecule. These methods solve approximations of the Schrödinger equation to find the electron distribution and the corresponding minimum energy geometry.

For a molecule like 3-Amino-1-(2-aminoethyl)urea, which possesses several rotatable bonds, multiple conformations are possible. The urea (B33335) backbone itself tends to be planar, but the addition of the flexible 2-aminoethyl side chain introduces significant conformational complexity. wikipedia.org Theoretical calculations can map the potential energy surface of the molecule by systematically rotating these bonds to identify local and global energy minima.

Table 1: Key Aspects of Conformational Analysis via Quantum Chemistry

Parameter	Description	Relevance to 3-Amino-1-(2-aminoethyl)urea
Potential Energy Surface	A map of the molecule's energy as a function of its geometry.	Essential for identifying all stable and metastable conformations.
Dihedral Angle Rotation	Systematic rotation around single bonds to explore different spatial arrangements.	Key for analyzing the flexibility of the aminoethyl side chain.
Global Minimum	The most stable, lowest-energy conformation of the molecule.	Represents the most probable structure of the molecule in the gas phase.

| Intramolecular H-Bonding | Formation of hydrogen bonds between different parts of the same molecule. | A critical factor in stabilizing specific conformations of the compound. |

Density Functional Theory (DFT) Studies on Reaction Mechanisms and Energetics

Density Functional Theory (DFT) is a widely used computational method that balances accuracy and computational cost, making it ideal for studying chemical reactions. nih.gov DFT calculates the electronic structure of a system based on its electron density, providing valuable information about reaction pathways, transition states, and the energies involved.

Furthermore, DFT studies on the decomposition of urea and related compounds show that various pathways are possible. researchgate.net For 3-Amino-1-(2-aminoethyl)urea, DFT could predict the most likely decomposition products and the energy required for these processes, which is crucial for understanding its thermal stability. These calculations can also explore the catalytic effects of other molecules, such as water or acids, on the reaction rates. researchgate.netresearchgate.net

Table 2: Energetic Data from DFT Calculations for a Hypothetical Reaction

Reaction Species	Description	Calculated Energy (Example)
Reactants	The starting materials of the reaction.	-150 kcal/mol
Transition State	The highest energy point along the reaction pathway.	-120 kcal/mol
Intermediate	A metastable species formed during the reaction.	-145 kcal/mol
Products	The final materials formed by the reaction.	-170 kcal/mol
Activation Energy	The energy difference between reactants and the transition state.	30 kcal/mol

Molecular Dynamics Simulations of Intermolecular Interactions

Molecular Dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules over time. By solving Newton's equations of motion, MD simulations can model how a molecule like 3-Amino-1-(2-aminoethyl)urea interacts with surrounding molecules, such as water or biological macromolecules. arxiv.orgnih.gov

These simulations are particularly useful for understanding solvation and the nature of intermolecular forces. In an aqueous solution, MD can reveal how water molecules arrange themselves around the solute, forming a hydration shell. arxiv.org For 3-Amino-1-(2-aminoethyl)urea, simulations would detail the hydrogen bonds formed between its amino and urea groups and the surrounding water molecules.

Extensive MD studies on urea itself have been pivotal in understanding how it interacts with proteins. mpg.denih.gov These studies show that urea can interact favorably with both polar and nonpolar parts of amino acids. nih.goviiit.ac.in By displacing water molecules, urea can disrupt the forces that hold proteins together. nih.gov Similar MD simulations for 3-Amino-1-(2-aminoethyl)urea could elucidate its interaction profile, predicting its preferences for forming hydrogen bonds or engaging in van der Waals interactions with different chemical groups. This information is vital for predicting its behavior in complex chemical and biological systems.

Prediction of Spectroscopic Signatures (e.g., VCD for Chiral Systems)

Computational chemistry can accurately predict various spectroscopic signatures, which aids in the interpretation of experimental data. For chiral molecules—those that are non-superimposable on their mirror images—Vibrational Circular Dichroism (VCD) spectroscopy is a powerful technique for determining their absolute configuration in solution. nih.gov

While 3-Amino-1-(2-aminoethyl)urea is not inherently chiral, it could be part of a larger, chiral system or complex. In such cases, theoretical calculations are essential for predicting the VCD spectrum. The process involves first calculating the stable conformations of the molecule (using methods described in 9.1) and then computing the VCD spectrum for each significant conformation. The final predicted spectrum is a Boltzmann-weighted average of the individual spectra, reflecting the relative populations of the conformers at a given temperature. nih.gov

By comparing the predicted spectrum with the experimental one, researchers can determine the molecule's three-dimensional structure. This combination of experimental and computational VCD has been successfully applied to complex molecules like chiral azacryptands derived from TREN, a structurally related amine. nih.govresearchgate.net In some cases, the VCD analysis revealed that the dominant structure in solution was not the one predicted to be the global minimum in the gas phase by DFT, highlighting the importance of this technique for understanding solution-phase behavior. nih.gov For any chiral derivative of 3-Amino-1-(2-aminoethyl)urea, this approach would be invaluable for stereochemical assignment.

Advanced Spectroscopic and Analytical Characterization Methodologies

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation and Interaction Studies (e.g., ¹H, ¹³C, 2D NOESY)

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for determining the precise atomic connectivity of "3-Amino-1-(2-aminoethyl)urea". wpmucdn.commmu.ac.ukethernet.edu.etresearchgate.net Through a combination of one-dimensional (¹H, ¹³C) and two-dimensional (2D) experiments, a complete structural map can be assembled.

¹H NMR Spectroscopy would provide information on the number and environment of protons in the molecule. The spectrum is expected to show distinct signals for the protons on the ethyl bridge (-CH₂-CH₂-), the primary amino groups (-NH₂), and the urea (B33335) (-NH-) moiety. The chemical shifts (δ) are influenced by the electronegativity of adjacent atoms, with protons nearer to nitrogen and oxygen atoms appearing at a lower field (higher ppm).

¹³C NMR Spectroscopy complements the proton data by providing a signal for each unique carbon atom in the molecule. hmdb.ca The carbonyl carbon (C=O) of the urea group is characteristically observed at a significantly downfield chemical shift, typically in the range of 160-180 ppm. mdpi.com The two carbons of the ethyl bridge would appear in the aliphatic region of the spectrum.

2D NMR Techniques such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are used to establish connectivity. A COSY spectrum would show correlations between adjacent protons, confirming the -CH₂-CH₂- linkage. An HSQC spectrum correlates each proton with its directly attached carbon atom, allowing for unambiguous assignment of the ¹³C signals. wpmucdn.commmu.ac.uk

For studying through-space interactions and conformational preferences, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is employed. researchgate.net NOESY detects protons that are close to each other in space (typically within 5 Å), even if they are not directly connected through bonds. researchgate.net This can reveal information about the folding of the molecule and potential intramolecular hydrogen bonding. Furthermore, NMR titration experiments, where a binding partner is added incrementally, can map interaction surfaces by monitoring changes in chemical shifts, providing insight into intermolecular interactions. nih.govnih.gov

Table 1: Predicted ¹H and ¹³C NMR Chemical Shift Ranges for 3-Amino-1-(2-aminoethyl)urea

Atom Assignment	Nucleus	Predicted Chemical Shift (δ) Range (ppm)	Multiplicity	Notes
H₂N-CH₂ -	¹H	2.7 - 3.0	Triplet	Coupled to adjacent CH₂
-CH₂ -NH-	¹H	3.1 - 3.4	Multiplet	Coupled to adjacent CH₂ and NH
-NH -C(O)-	¹H	5.5 - 6.5	Broad Singlet	Exchangeable proton
C(O)-NH -NH₂	¹H	6.0 - 7.0	Broad Singlet	Exchangeable proton
H₂N -CH₂-	¹H	1.5 - 2.5	Broad Singlet	Exchangeable protons
-NH-NH₂	¹H	4.0 - 5.0	Broad Singlet	Exchangeable protons
H₂N-C H₂-	¹³C	40 - 45	-	Aliphatic carbon adjacent to NH₂
-C H₂-NH-	¹³C	38 - 43	-	Aliphatic carbon adjacent to NH
-NH-C (O)-NH-	¹³C	158 - 162	-	Carbonyl carbon

Mass Spectrometry Techniques (e.g., MALDI-ToF, LC-MS) for Molecular Characterization and Oligomer Analysis

Mass spectrometry (MS) is a fundamental technique for determining the molecular weight of "3-Amino-1-(2-aminoethyl)urea" and confirming its elemental composition.

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-ToF) MS is a soft ionization technique well-suited for analyzing non-volatile molecules. nih.govnih.govresearchgate.net In a typical MALDI-ToF experiment, the analyte is co-crystallized with a matrix that absorbs laser energy, leading to the desorption and ionization of the analyte, usually as a protonated molecule [M+H]⁺. The time it takes for this ion to travel through a flight tube to the detector is proportional to its mass-to-charge ratio (m/z), allowing for precise molecular weight determination. researchgate.net This technique is also valuable for detecting oligomers or aggregates if they are stable enough to be observed in the gas phase.

Liquid Chromatography-Mass Spectrometry (LC-MS) combines the separation power of liquid chromatography with the detection capabilities of mass spectrometry. nih.govnih.govresearchgate.net The compound is first passed through an LC column to separate it from impurities, and the eluent is then introduced into the mass spectrometer. nih.govoup.com Electrospray ionization (ESI) is a common interface for LC-MS. Tandem mass spectrometry (MS/MS), available on many modern instruments, allows for structural elucidation by inducing fragmentation of the parent ion and analyzing the resulting product ions. nih.govnih.gov The fragmentation pattern provides a "fingerprint" that can confirm the identity of the molecule and its constituent parts.

Table 2: Expected Mass Spectrometry Data for 3-Amino-1-(2-aminoethyl)urea

Parameter	Technique	Expected Result	Purpose
Molecular Formula	-	C₃H₁₁N₅O	-
Exact Mass	High-Resolution MS (e.g., ToF)	133.0964 g/mol	Elemental Composition Confirmation
[M+H]⁺ Ion	ESI-MS, MALDI-MS	m/z 134.1042	Molecular Weight Determination
[M+Na]⁺ Ion	ESI-MS, MALDI-MS	m/z 156.0861	Adduct Ion Confirmation
Key Fragments	Tandem MS (MS/MS)	Loss of NH₃, Loss of H₂N-NH₂, Cleavage of ethyl bridge	Structural Confirmation

Vibrational Spectroscopy (IR, Raman, VCD) for Conformational Analysis and Hydrogen Bonding Detection

Vibrational spectroscopy techniques, including Infrared (IR) and Raman spectroscopy, probe the vibrational modes of a molecule. mdpi.comnih.gov These methods are exceptionally sensitive to the presence of specific functional groups and changes in molecular conformation and intermolecular interactions, such as hydrogen bonding. arxiv.orgnih.govsemanticscholar.org

Infrared (IR) Spectroscopy measures the absorption of infrared radiation at frequencies corresponding to the molecule's vibrational modes. For "3-Amino-1-(2-aminoethyl)urea," the IR spectrum would be dominated by characteristic bands:

N-H Stretching: Primary amines and urea N-H groups typically show strong, broad absorptions in the 3500-3200 cm⁻¹ region. The broadening is often indicative of hydrogen bonding. mdpi.com

C=O Stretching (Amide I band): The urea carbonyl group gives rise to a very strong and sharp absorption band, typically between 1680 and 1630 cm⁻¹. researchgate.netnih.gov The exact position of this band is sensitive to hydrogen bonding; increased hydrogen bonding to the carbonyl oxygen results in a shift to a lower wavenumber. nih.govmdpi.com

N-H Bending: These vibrations appear in the 1650-1550 cm⁻¹ region and can sometimes overlap with the C=O stretch. researchgate.net

C-N Stretching: These bands are found in the 1470-1350 cm⁻¹ range. researchgate.net

Raman Spectroscopy is a complementary technique that measures the inelastic scattering of monochromatic light. While IR activity requires a change in the dipole moment during a vibration, Raman activity requires a change in polarizability. The symmetric C-N stretch in the urea moiety, often weak in the IR spectrum, typically produces a strong signal in the Raman spectrum around 1000 cm⁻¹. whiterose.ac.ukazom.com

Vibrational Circular Dichroism (VCD) , the vibrational analogue of electronic circular dichroism, can provide detailed information about the solution-state conformation of chiral molecules. While "3-Amino-1-(2-aminoethyl)urea" itself is not chiral, VCD could be used to study its interactions with chiral molecules, providing insights into the stereochemistry of the resulting complex.

Table 3: Characteristic Vibrational Frequencies for 3-Amino-1-(2-aminoethyl)urea

Vibrational Mode	Technique	Expected Frequency (cm⁻¹)	Intensity	Notes
N-H Stretch (Amine, Urea)	IR, Raman	3500 - 3200	Strong (IR), Medium (Raman)	Often broad due to hydrogen bonding.
C-H Stretch (Aliphatic)	IR, Raman	2960 - 2850	Medium (IR), Medium (Raman)	Characteristic of the ethyl group.
C=O Stretch (Urea)	IR, Raman	1680 - 1630	Very Strong (IR), Weak (Raman)	Position is sensitive to H-bonding. nih.govmdpi.com
N-H Bend (Amine, Urea)	IR	1650 - 1550	Medium-Strong	Can overlap with C=O stretch.
C-N Stretch	IR, Raman	1470 - 1350	Medium (IR), Strong (Raman)	The symmetric C-N stretch is strong in Raman. whiterose.ac.ukazom.com

X-ray Crystallography for Solid-State Structural Determination and Intermolecular Hydrogen Bonding

X-ray crystallography is the definitive method for determining the three-dimensional structure of a molecule in the solid state. By diffracting X-rays off a single crystal of "3-Amino-1-(2-aminoethyl)urea," one can obtain precise measurements of bond lengths, bond angles, and torsional angles.

A key feature that would be revealed by a crystal structure is the extensive network of intermolecular hydrogen bonds. nih.gov The molecule possesses multiple hydrogen bond donors (the three -NH₂ groups and the urea -NH-) and hydrogen bond acceptors (the carbonyl oxygen and the nitrogen atoms). In the solid state, these groups are expected to form a complex, three-dimensional lattice. researchgate.net The crystal structure of urea itself is a well-known example of a robust hydrogen-bonded network where each molecule participates in multiple N-H···O interactions. researchgate.net For "3-Amino-1-(2-aminoethyl)urea," the flexible ethylamino chain allows for additional conformational possibilities and hydrogen bonding patterns, potentially leading to the formation of tapes, sheets, or more complex architectures. nih.govnih.gov Analysis of these patterns is crucial for understanding the physical properties of the material, such as its melting point and solubility.

Chromatographic Methods for Separation and Purity Analysis (e.g., LC-MS)

Chromatographic techniques are essential for separating "3-Amino-1-(2-aminoethyl)urea" from reaction byproducts and starting materials, as well as for assessing its purity.

Liquid Chromatography-Mass Spectrometry (LC-MS) is a particularly powerful tool for purity analysis. nih.govnih.govresearchgate.net Due to the polar nature of the compound, hydrophilic interaction liquid chromatography (HILIC) or reversed-phase chromatography with an aqueous mobile phase would likely be employed for separation. oup.com The sample is injected onto a column, and the components are separated based on their differential partitioning between the stationary and mobile phases. The eluent is then directed to a mass spectrometer, which serves as a highly specific and sensitive detector. By integrating the peak area corresponding to the m/z of the target compound and comparing it to the total ion chromatogram, a quantitative assessment of purity can be achieved. This method can detect and identify even trace-level impurities, provided their molecular weights differ from the main compound. researchgate.net

Emerging Research Areas and Future Perspectives

Integration into Advanced Functional Materials

The distinct chemical characteristics of 3-Amino-1-(2-aminoethyl)urea make it a prime candidate for incorporation into a variety of advanced functional materials. Researchers are actively exploring its use in the synthesis of specialized polymers and hybrid materials. For instance, the primary and secondary amine groups, along with the urea (B33335) moiety, can act as reactive sites for polymerization reactions. This allows for the creation of highly branched or cross-linked polymers with tailored mechanical and thermal properties.

One notable area of research involves the use of similar amino-functionalized urea derivatives in the development of aldehyde-free wood adhesives. For example, studies have shown that related compounds like tris(2-aminoethyl)amine (B1216632) can be reacted with urea to form hyperbranched polymers. mdpi.com When combined with natural tannins, these polymers can create strong, thermosetting adhesives for particleboard without the use of formaldehyde (B43269), a significant environmental concern. mdpi.com This suggests a promising avenue for 3-Amino-1-(2-aminoethyl)urea in the formulation of more sustainable and safer adhesive systems.

The presence of multiple hydrogen bond donors and acceptors in the 3-Amino-1-(2-aminoethyl)urea structure also makes it suitable for creating materials with self-healing properties or stimuli-responsive behaviors. The formation and reversible breaking of hydrogen bonds can enable a material to repair damage or change its properties in response to external triggers like pH or temperature.

Exploration of Novel Reaction Pathways and Synthesis Technologies

While classical methods for urea derivative synthesis, often involving isocyanates, are well-established, the scientific community is increasingly focused on developing greener and more efficient synthetic routes. nih.gov For 3-Amino-1-(2-aminoethyl)urea, this includes exploring catalytic processes that utilize carbon dioxide (CO2) as a C1 building block. organic-chemistry.org Electrochemical synthesis is another burgeoning field, where CO2 and a nitrogen source are co-reduced to form urea under ambient conditions, offering a potentially more sustainable alternative to traditional industrial processes that require high temperatures and pressures. nih.govoaepublish.comnih.gov

Synthesis Approach	Description	Potential Advantages
CO2 Utilization	Using carbon dioxide as a direct feedstock for the carbonyl group in the urea structure.	Utilizes a greenhouse gas, potentially more sustainable. organic-chemistry.orgresearchgate.net
Electrochemical Synthesis	Co-reduction of a nitrogen source and CO2 at an electrode surface to form urea.	Can operate at ambient temperature and pressure, can be powered by renewable energy. nih.govoaepublish.comnih.gov
Catalytic Methods	Employment of advanced catalysts (e.g., metal complexes) to facilitate urea formation from various precursors.	High atom economy, milder reaction conditions. organic-chemistry.org
Multi-component Reactions	Combining three or more reactants in a single step to form the final product.	Increased efficiency, reduced waste, and simplified procedures. nih.gov

Expansion of Supramolecular Recognition Capabilities

The field of supramolecular chemistry, which focuses on the non-covalent interactions between molecules, is another area where 3-Amino-1-(2-aminoethyl)urea shows significant promise. The urea functional group is a well-known motif for forming strong and directional hydrogen bonds. mdpi.com This allows it to act as a recognition site for various guest molecules, including anions and other neutral species.

The two amine groups in 3-Amino-1-(2-aminoethyl)urea can be further functionalized to create more complex receptor molecules with enhanced selectivity and binding affinity. By attaching chromophores or fluorophores, these receptors can be designed to signal the presence of a target molecule through a change in color or fluorescence, forming the basis of chemical sensors.

The ability of urea derivatives to engage in multiple hydrogen bonding interactions is critical in their role as building blocks for self-assembling systems. These can range from simple dimers to complex, three-dimensional networks with applications in areas such as drug delivery and crystal engineering. The specific geometry and functionality of 3-Amino-1-(2-aminoethyl)urea can be exploited to control the architecture and properties of these supramolecular assemblies.

Interdisciplinary Applications in Chemical Biology and Advanced Organic Synthesis

The structural features of 3-Amino-1-(2-aminoethyl)urea make it a valuable scaffold in medicinal chemistry and chemical biology. Urea derivatives are present in a wide range of biologically active compounds and approved drugs. nih.gov The urea moiety can act as a bioisostere for other functional groups and is known to participate in key hydrogen bonding interactions with biological targets such as enzymes. mdpi.com

Derivatives of 3-Amino-1-(2-aminoethyl)urea could be synthesized and screened for a variety of biological activities, including as enzyme inhibitors or as probes to study biological processes. The versatile nature of this compound allows for the systematic modification of its structure to optimize its pharmacological properties.

In the realm of advanced organic synthesis, 3-Amino-1-(2-aminoethyl)urea can serve as a versatile intermediate. The differential reactivity of its primary and secondary amine groups can be exploited to selectively introduce different functional groups, leading to the synthesis of more complex target molecules. Its use as a ligand in catalysis or as a component in the synthesis of peptidomimetics also represents promising areas for future research.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-amino-1-(2-aminoethyl)urea, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The compound can be synthesized via urea-forming reactions, such as the condensation of isocyanates with amines. For example, reacting 2-aminoethylamine with a substituted isocyanate under anhydrous conditions in tetrahydrofuran (THF) at 0–5°C, followed by purification via column chromatography (silica gel, methanol/dichloromethane eluent) . Optimization involves adjusting stoichiometry, solvent polarity, and temperature. Characterization via ¹H/¹³C NMR and HPLC (C18 column, acetonitrile/water gradient) ensures purity >95% .

Q. Which spectroscopic and thermal characterization techniques are critical for confirming the structure and stability of 3-amino-1-(2-aminoethyl)urea?

• Methodological Answer :

• Spectroscopy : ¹H NMR (DMSO-d₆) identifies NH₂ and urea NH protons (δ 6.5–7.2 ppm). FT-IR confirms urea C=O stretches (~1640 cm^-1) .
• Thermal Analysis : Differential Scanning Calorimetry (DSC) detects melting points and decomposition transitions, while Thermogravimetric Analysis (TGA) quantifies thermal stability (e.g., mass loss <5% at 150°C) .

Q. How does pH influence the aqueous stability of 3-amino-1-(2-aminoethyl)urea, and what degradation products are formed?

• Methodological Answer : Stability studies involve incubating the compound in buffers (pH 2–12) at 37°C. Samples are analyzed via LC-MS at intervals (0, 24, 48 hrs). Degradation pathways include hydrolysis of the urea moiety to yield 2-aminoethylamine and CO₂, with acidic conditions accelerating decomposition .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT) predict the reactivity of 3-amino-1-(2-aminoethyl)urea in nucleophilic environments?

• Methodological Answer : Density Functional Theory (DFT) calculations (B3LYP/6-311G++(d,p)) model electron density distribution and frontier molecular orbitals. For example, the urea carbonyl's electrophilicity (LUMO energy ~ -1.2 eV) predicts susceptibility to nucleophilic attack. Solvent effects (PCM model) refine reaction barriers for aqueous vs. organic media .

Q. What experimental strategies resolve contradictions in reported thermodynamic data (e.g., specific heat capacity) for urea derivatives?

• Methodological Answer : Discrepancies arise from sample purity or measurement techniques. Reproducible DSC protocols include calibration with sapphire standards, heating rates ≤5°C/min, and triplicate runs. Compare data with literature using normalized Cp values (J·g^-1·K^-1) and report uncertainties (±0.05 J·g^-1·K^-1) .